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Compound of Interest

Compound Name: 4-Hydroxy-3-propylbenzoic acid

CAS No.: 119865-13-3

Cat. No.: B189824

Get Quote

4-Hydroxybenzoic acid (also known as p-hydroxybenzoic acid or PHBA) is a

monohydroxybenzoic acid, a phenolic compound that serves as a pivotal building block in both

biological systems and industrial chemistry.[1] It is a white crystalline solid, slightly soluble in

water but more soluble in polar organic solvents like alcohols and acetone.[1] Its structure,

combining a carboxylic acid and a phenol, imparts a unique reactivity that makes it a versatile

precursor for a vast array of commercially significant molecules.

Physicochemical Properties
A clear understanding of 4-HBA's fundamental properties is essential for its application in

synthesis and formulation.
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Property Value Reference(s)

CAS Number 99-96-7 [1]

Molecular Formula C₇H₆O₃ [1]

Molecular Weight 138.12 g/mol [1]

Melting Point 214-217 °C [1]

Boiling Point Decomposes [1]

Acidity (pKa) 4.54 [1]

Density 1.46 g/cm³ [1]

Solubility in Water ~5 g/L at 25 °C [1]

Log P (Octanol/Water) 1.37 at 25 °C [2]

Synthesis and Production
The primary industrial route to 4-HBA is the Kolbe-Schmitt reaction, a carboxylation process

that leverages the nucleophilic character of a phenoxide ion.[1][3][4] The choice of the alkali

metal cation is the critical determinant of regioselectivity. While sodium phenoxide preferentially

yields the ortho-isomer (salicylic acid), potassium phenoxide favors the formation of the para-

isomer, 4-HBA.[3][4][5] This selectivity arises because the larger potassium ion is less effective

at chelating with the phenoxide oxygen and the incoming carbon dioxide, reducing the steric

hindrance for para substitution.[5][6]

The reaction is typically conducted at high temperatures (180-250°C) and pressures (5-10 atm

or higher), followed by acidification to precipitate the final product.[7][8]
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Caption: Multi-target antimicrobial mechanism of action for parabens.

Polymer Science: Liquid Crystal Polymers (LCPs)
4-HBA is a cornerstone monomer in the synthesis of high-performance thermotropic liquid

crystal polymers (LCPs). [9]Its rigid, linear "rod-like" structure is essential for forming the highly

ordered polymer chains that exhibit liquid crystalline behavior in the melt phase. [9]This

molecular order translates into exceptional material properties, including:

High tensile strength and modulus

Excellent thermal stability

Superior chemical resistance

Low melt viscosity
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These properties make LCPs derived from 4-HBA invaluable in demanding applications like

advanced electronics, aerospace components, and medical devices. [9]The properties of the

final polymer can be precisely tuned by adjusting the molar ratio of 4-HBA to other

comonomers, such as 6-hydroxy-2-naphthoic acid (HNA) or terephthalic acid (TA). [9][10]

Polymer
Composition
(Molar Ratio)

Glass Transition
Temp. (Tg)

Melting Temp. (Tm) Application Insight

HBA/HNA (73/27) ~110 °C ~280 °C

Standard
composition for
high-flow injection
molding
applications.

HBA/HNA (58/42) ~105 °C ~240 °C

Lower melting point

improves

processability for

complex parts.

| HBA/TA/BP (60/20/20) | ~140 °C | ~340 °C | Higher thermal stability for high-temperature

electronic components. |

(Note: HBA = 4-Hydroxybenzoic Acid, HNA = 6-Hydroxy-2-Naphthoic Acid, TA = Terephthalic

Acid, BP = 4,4'-Biphenol. Data are representative values compiled from industry knowledge

and literature.)[9][10]

Pharmaceutical Intermediates
Beyond its use in preservatives, 4-HBA serves as a key precursor in the synthesis of various

active pharmaceutical ingredients (APIs). [1]Examples of drugs synthesized from a 4-HBA

starting point include nifuroxazide (an intestinal antiseptic), ormeloxifene (a selective estrogen

receptor modulator), and orthocaine (a local anesthetic). [1][7]

Biological Activity and Toxicology
Intrinsic Activity of 4-HBA
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4-HBA itself exhibits biological activity. It is a known antioxidant capable of neutralizing free

radicals and reducing oxidative stress. [7][11][12]This activity is crucial in protecting cells from

damage to lipids, proteins, and DNA. [11]It also possesses anti-inflammatory properties, partly

by modulating signaling pathways like NF-κB and inhibiting the production of pro-inflammatory

cytokines. [11][12]

Pharmacokinetics of Parabens
The route of exposure significantly impacts the pharmacokinetic profile of parabens.

Oral Exposure: When ingested, parabens are rapidly absorbed from the gastrointestinal tract

and quickly hydrolyzed by esterase enzymes in the liver and other tissues into 4-HBA. [13]

[14]This primary metabolite, along with its conjugates, is then rapidly excreted in the urine,

with a short terminal half-life. [15]For propylparaben, the terminal half-life after oral

administration is approximately 2.9 hours. [15]

Dermal Exposure: Absorption through the skin is slower. [16][17]Importantly, some of the

paraben bypasses the "first-pass" metabolism that occurs with oral ingestion. This leads to a

longer apparent half-life and a higher proportion of the biologically active, unconjugated

paraben reaching systemic circulation compared to oral exposure. [16][17]For instance, the

terminal elimination half-lives for dermally applied methyl-, ethyl-, and propylparaben were

found to be 12.2 h, 12.0 h, and 9.3 h, respectively. [16][17]
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Caption: Comparative pharmacokinetic pathways of parabens via oral vs. dermal exposure.

Toxicology and Safety Profile
4-HBA is considered to have low toxicity, with an oral LD₅₀ in mice of 2200 mg/kg. [7]The safety

of its paraben derivatives, however, has been a subject of public and scientific discussion.

Acute Toxicity: Parabens are generally considered to have low acute toxicity. [14]* Endocrine

Activity: The primary concern revolves around their potential as endocrine disruptors due to

weak estrogenic activity observed in in vitro and in vivo studies. [7][13][14]However, this

activity is many orders of magnitude weaker than that of the natural hormone estradiol.

[13]The rapid metabolism of parabens to the less active 4-HBA is a key factor in mitigating

this risk. [18]Regulatory bodies generally consider the short-chain parabens (methyl, ethyl,
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propyl, butyl) safe for use in cosmetics at current permitted concentrations, as they do not

induce adverse estrogen-receptor-mediated effects in intact animals. [19]* Sensitization: 4-

HBA is considered a mild dermal sensitizer, and parabens can, in rare cases, cause allergic

contact dermatitis, though the prevalence is low. [13][20]

Environmental Fate and Biodegradation
4-Hydroxybenzoic acid is readily biodegradable in the environment. [2]Microbial degradation is

the primary removal mechanism. The catabolic pathway typically begins with the hydroxylation

of 4-HBA to form protocatechuate (3,4-dihydroxybenzoic acid). [21][22]This intermediate then

undergoes oxygenolytic ring cleavage (either ortho- or meta-cleavage), and the resulting

products are funneled into the central tricarboxylic acid (TCA) cycle. [21][22]Under some

conditions, particularly anaerobic, 4-HBA can be decarboxylated to phenol before further

degradation. [23][24]
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Caption: Primary microbial degradation pathways for 4-hydroxybenzoic acid.

Conclusion
4-Hydroxybenzoic acid is a foundational platform chemical whose structural simplicity belies its

immense utility. Through straightforward chemical modifications, primarily esterification, it gives

rise to the paraben family, which has been a cornerstone of product preservation for decades.

Its rigid molecular geometry also makes it an indispensable monomer for creating high-

performance liquid crystal polymers that enable modern technological advancements. While

the biological activity of its derivatives warrants continued scientific scrutiny, a thorough

understanding of their metabolism and dose-response relationships provides a robust

framework for their safe and effective application. From biosynthesis to biodegradation, the

lifecycle of 4-HBA and its derivatives exemplifies the elegant interplay between fundamental

organic chemistry and applied science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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